Cas no 2227988-68-1 ((3R)-3-hydroxy-3-(thiolan-3-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(thiolan-3-yl)propanoic acid
• CAS No: 2227988-68-1
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 5814856
• PubChem ID: 165764904
• Update Time: 2025-06-25

(3R)-3-hydroxy-3-(thiolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(thiolan-3-yl)propanoic acid
• 2227988-68-1
• EN300-1742315

• Inchi： 1S/C7H12O3S/c8-6(3-7(9)10)5-1-2-11-4-5/h5-6,8H,1-4H2,(H,9,10)/t5?,6-/m1/s1
• InChI Key： YPPCKBOTOZSUPS-PRJDIBJQSA-N
• SMILES： S1CCC(C1)[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 176.05071541g/mol
• Monoisotopic Mass: 176.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 82.8Ų

Additional information on (3R)-3-hydroxy-3-(thiolan-3-yl)propanoic acid

Comprehensive Overview of (3R)-3-hydroxy-3-(thiolan-3-yl)propanoic acid (CAS No. 2227988-68-1): Properties, Applications, and Research Insights

The compound (3R)-3-hydroxy-3-(thiolan-3-yl)propanoic acid (CAS No. 2227988-68-1) is a chiral hydroxy acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the thiolan-3-yl moiety and the (3R)-hydroxy configuration, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

One of the most searched questions about (3R)-3-hydroxy-3-(thiolan-3-yl)propanoic acid revolves around its synthetic applications and stereochemical purity. The compound's chirality is critical for its biological activity, as enantiopure forms often exhibit higher efficacy and fewer side effects. Recent studies highlight its role in designing small-molecule inhibitors and pro-drugs, aligning with the growing demand for precision medicine. Additionally, its thiolane ring contributes to enhanced stability and bioavailability, making it a valuable scaffold in medicinal chemistry.

In the context of green chemistry, (3R)-3-hydroxy-3-(thiolan-3-yl)propanoic acid is being investigated for its potential in sustainable synthesis. With the rise of eco-friendly manufacturing practices, researchers are optimizing catalytic methods to produce this compound with minimal waste. Its biodegradability and compatibility with enzymatic reactions further align with global trends toward reducing environmental impact in chemical production.

Another hot topic is the compound's relevance in nutraceuticals and cosmeceuticals. The hydroxy acid functionality is known for its skin-renewing properties, and derivatives of (3R)-3-hydroxy-3-(thiolan-3-yl)propanoic acid are being explored for anti-aging formulations. Consumers and formulators alike are searching for natural alternatives to synthetic additives, and this compound's mild yet effective profile positions it as a promising candidate.

From a technical standpoint, the CAS No. 2227988-68-1 is often queried in databases for spectroscopic data and analytical methods. Advanced techniques like NMR, HPLC, and mass spectrometry are essential for characterizing its purity and structure. Laboratories prioritize these methods to ensure compliance with Good Manufacturing Practices (GMP), especially when the compound is used in pharmaceutical intermediates.

In summary, (3R)-3-hydroxy-3-(thiolan-3-yl)propanoic acid (CAS No. 2227988-68-1) is a multifaceted compound with applications spanning drug development, sustainable chemistry, and personal care. Its stereospecificity and functional groups offer endless possibilities for innovation, making it a subject of ongoing research and commercial interest. As scientific advancements continue, this compound is poised to play a pivotal role in addressing contemporary challenges in health and industry.